Cas no 2089334-72-3 (6-Iodo-3-methoxy-1H-indazole)

6-Iodo-3-methoxy-1H-indazole structure
6-Iodo-3-methoxy-1H-indazole structure
Product Name:6-Iodo-3-methoxy-1H-indazole
CAS No:2089334-72-3
MF:C8H7IN2O
MW:274.058453798294
CID:5701906
PubChem ID:121231707
Update Time:2023-10-14

6-Iodo-3-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 2089334-72-3
    • 6-Iodo-3-methoxy-1H-indazole
    • 1H-Indazole, 6-iodo-3-methoxy-
    • Inchi: 1S/C8H7IN2O/c1-12-8-6-3-2-5(9)4-7(6)10-11-8/h2-4H,1H3,(H,10,11)
    • InChI Key: SHSUWPHKEIWZGY-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=CC(I)=C2)C(OC)=N1

Computed Properties

  • Exact Mass: 273.96031g/mol
  • Monoisotopic Mass: 273.96031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.9Ų

Experimental Properties

  • Density: 1.941±0.06 g/cm3(Predicted)
  • Boiling Point: 393.1±22.0 °C(Predicted)
  • pka: 12.29±0.40(Predicted)
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